2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol

• Molecular Formula: C11H15Cl2NO
• Molecular Weight: 248.15 g/mol
• IUPAC Name: 2-[(butan-2-ylamino)methyl]-4,6-dichlorophenol
• InChI: InChI=1S/C11H15Cl2NO/c1-3-7(2)14-6-8-4-9(12)5-10(13)11(8)15/h4-5,7,14-15H,3,6H2,1-2H3
• InChI Key: SRVKIODGZNZASY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=C(C(=CC(=C1)Cl)Cl)O

Description

2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol is a chlorinated phenolic derivative featuring a secondary amine substituent at the ortho position relative to the hydroxyl group. Its molecular formula is C₁₁H₁₄Cl₂NO, with a molecular weight of 262.14 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol typically involves the reaction of 4,6-dichlorophenol with butan-2-ylamine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction can be represented as follows:

[ \text{4,6-Dichlorophenol} + \text{Butan-2-ylamine} \rightarrow \text{2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol} ]

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize yield and efficiency. The use of advanced catalysts and reaction conditions can further enhance the production process, ensuring high purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into its corresponding amines.

Substitution: The dichloro groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of various substituted phenols.

Scientific Research Applications

2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural analogs and their substituent-driven differences:

Compound Name	Substituent on Amino Group	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol	Butan-2-yl	C₁₁H₁₄Cl₂NO	262.14	Moderate lipophilicity; potential H-bond donor/acceptor
2-{[(4-tert-Butylphenyl)amino]methyl}-4,6-dichlorophenol	4-tert-Butylphenyl	C₁₇H₁₉Cl₂NO	324.24	Enhanced lipophilicity; possible antimicrobial activity
2-(1H-Benzimidazol-2-yl)-4,6-dichlorophenol	Benzimidazole ring	C₁₃H₈Cl₂N₂O	295.12	Photophysical applications; strong H-bonding
2-(N,N-Diethylamino-N-oxymethyl)-4,6-dichlorophenol	Diethylamino-oxy	C₁₁H₁₄Cl₂NO₂	295.15	Intramolecular OH···O hydrogen bonding
2-[(1H-Benzo[d]imidazol-5-ylimino)methyl]-4,6-dichlorophenol	Benzimidazole-imino	C₁₄H₉Cl₂N₃O	318.16	Chelation potential; catalytic applications

Key Observations:

• Hydrogen Bonding: The diethylamino-oxy derivative demonstrates strong intramolecular hydrogen bonding (OH···O), which stabilizes its zwitterionic form and influences solubility .
• Photophysical Properties: Benzimidazole-containing analogs (e.g., 2-(1H-Benzimidazol-2-yl)-4,6-dichlorophenol) show unique electronic absorption spectra, attributed to resonance interactions between zwitterionic and keto structures in aqueous media .

Enzyme Inhibition and Antimicrobial Activity

• Schiff Base Derivatives: Compounds like 2-[(1H-Benzo[d]imidazol-5-ylimino)methyl]-4,6-dichlorophenol (C₁₄H₉Cl₂N₃O) have been explored for α-glucosidase inhibitory activity, with IC₅₀ values in the micromolar range. The imino group facilitates interactions with enzyme active sites .
• Antifungal Potential: The imidazole derivative 2-[1-(4-tert-Butylphenyl)-4,5-diphenyl-1H-imidazol-2-yl]-4,6-dichlorophenol shows structural motifs associated with antifungal activity, likely due to coordination with fungal metalloenzymes .

Environmental Degradation and Toxicity

• Degradation Pathways: Chlorinated phenols like 2,4-dichlorophenol (2,4-DCP) degrade via ·OH radical-mediated pathways, forming intermediates such as 4,6-dichlorobenzene-1,3-diol or 2-chlorobenzoquinone. The butan-2-ylamino group in the target compound may alter degradation kinetics, reducing the formation of toxic dioxins compared to simpler dichlorophenols .
• Toxicity Profile: Derivatives with amino-methyl groups generally exhibit lower acute aquatic toxicity than unsubstituted dichlorophenols, which are classified as carcinogenic and mutagenic .

Biological Activity

2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol is a complex organic compound with significant biological activity. This compound, characterized by its unique structure that includes a dichlorophenol moiety and an amine group, has garnered attention for its potential therapeutic applications. Its molecular formula is CHClNO, with a molecular weight of approximately 249.15 g/mol. This article reviews the biological activity of this compound, focusing on its neuroprotective effects, antioxidant properties, and potential interactions with biological systems.

Chemical Structure and Properties

The structure of 2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol includes:

• Dichlorophenol moiety : This component is responsible for some of the compound's biological activities.
• Butan-2-yl amino group : This amine group enhances the compound's solubility and interaction with biological systems.

Neuroprotective Effects

Research indicates that 2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol may exhibit neuroprotective effects . Similar compounds have been studied for their ability to modulate nitric oxide synthase activity, which is crucial for neuronal health and function. The modulation of nitric oxide levels can influence neuroinflammation and neuronal survival.

Antioxidant Properties

The phenolic nature of this compound suggests it may possess antioxidant properties , which are beneficial in combating oxidative stress in cells. Antioxidants play a vital role in protecting cells from damage caused by reactive oxygen species (ROS), thereby potentially reducing the risk of neurodegenerative diseases.

Interaction with Biological Systems

Preliminary studies suggest that 2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol interacts with various enzymes involved in neurotransmitter synthesis and degradation. Its interactions with cellular membranes could influence its bioavailability and efficacy as a therapeutic agent.

Comparative Analysis with Similar Compounds

A comparative analysis of 2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol with structurally similar compounds highlights its unique properties.

Compound Name	Structure Features	Biological Activity
4-Chloroaniline	Amino group on chlorobenzene	Antimicrobial
Butanamide	Amide derivative of butane	Anti-inflammatory
4-Aminophenol	Amino group on phenol	Analgesic
2-Amino-4-chlorophenol	Similar chlorophenol structure	Antimicrobial
N,N-Diethyl-m-toluamide	Amine derivative with similar activity	Insecticide

This table illustrates how the specific combination of a butan-2-yl amino group with a chlorophenolic structure may offer unique biological properties not fully explored yet.

Case Studies and Research Findings

• Neuroprotection Studies : In vitro studies have shown that compounds similar to 2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol can protect neuronal cells from apoptosis induced by oxidative stress. These findings suggest that further research into this compound could lead to new therapeutic strategies for neurodegenerative diseases.
• Antioxidant Activity : Experimental assays measuring the radical scavenging ability of related compounds indicate that they can significantly reduce oxidative damage in cellular models. The potential antioxidant activity of 2-{[(Butan-2-yl)amino]methyl}-4,6-dichlorophenol warrants further investigation to establish its efficacy.
• Enzyme Interaction Studies : Preliminary findings suggest that the compound may inhibit certain enzymes involved in neurotransmitter metabolism, which could enhance its neuroprotective effects. Detailed kinetic studies are needed to elucidate these interactions fully.